3,4-dimethoxy-N-(((1R,3S,5r,7r)-2-methoxyadamantan-2-yl)methyl)benzenesulfonamide

Specification

• CAS No.: 1797090-68-6
• Molecular Formula: C20H29NO5S
• Molecular Weight: 395.51
• IUPAC Name: 3,4-dimethoxy-N-[(2-methoxy-2-adamantyl)methyl]benzenesulfonamide
• Standard InChI: InChI=1S/C20H29NO5S/c1-24-18-5-4-17(11-19(18)25-2)27(22,23)21-12-20(26-3)15-7-13-6-14(9-15)10-16(20)8-13/h4-5,11,13-16,21H,6-10,12H2,1-3H3
• Standard InChI Key: RYHRLMUBOTVJLT-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NCC2(C3CC4CC(C3)CC2C4)OC)OC

Introduction

Molecular Formula:

C₁₈H₂₇NO₅S

Key Structural Features:

• Benzenesulfonamide Group: Known for its bioactivity in medicinal chemistry.

• Adamantane Unit: Provides rigidity and lipophilicity, often enhancing pharmacokinetics.

• Methoxy Substituents: Influence solubility and electronic properties.

Synthesis Pathway

While specific synthesis details for this compound are not readily available in the provided sources, typical methods for synthesizing sulfonamides involve:

• Preparation of the Sulfonyl Chloride Intermediate:

  • Starting from 3,4-dimethoxybenzenesulfonyl chloride.

• Coupling with Amine:

  • Reacting the sulfonyl chloride with an amine derivative of adamantane under basic conditions to form the sulfonamide bond.

• Functionalization:

  • Methoxylation of the adamantane unit to achieve the desired substitution pattern.

Pharmaceutical Applications

Sulfonamides are widely studied for their biological activity:

• Anticancer Activity: Many sulfonamides exhibit selective inhibition of enzymes like carbonic anhydrase IX (CA IX), which is overexpressed in hypoxic tumors.

• Antimicrobial Properties: Sulfonamides are known for their antibacterial and antifungal activities due to their ability to inhibit folate synthesis in microorganisms.

Drug Design

The adamantane moiety enhances membrane permeability and stability, making such compounds suitable candidates for central nervous system (CNS)-targeting drugs.

Biological Testing

Similar compounds have shown:

• Cytotoxicity against cancer cell lines such as HCT-116 and MCF-7.

• Enzyme inhibition activity (e.g., carbonic anhydrase IX).

QSAR Modeling

Quantitative Structure–Activity Relationship (QSAR) studies could predict bioactivity by correlating molecular descriptors (e.g., hydrophobicity, electronic properties) with experimental data.

Challenges and Future Directions

• Synthetic Challenges:

  • Multi-step synthesis involving stereoselective functionalization of adamantane derivatives can be complex.

• Biological Evaluation:

  • Further testing is required to confirm its pharmacological potential.

• Optimization:

  • Modifications to improve solubility, selectivity, and metabolic stability could enhance its drug-like properties.

This compound represents an intriguing candidate for further exploration in medicinal chemistry due to its unique structural features and potential biological activities.